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Compound of Interest

Compound Name: Krp-199

Cat. No.: B1673780

Disclaimer: Krp-199 (CAS No. 221164-28-9), also known as compound 14h, is a potent and
selective AMPA receptor antagonist intended for research use only.[1] A complete, official
Safety Data Sheet (SDS) with specific disposal instructions for this compound is not publicly
available. Therefore, the following procedures are based on general best practices for the
disposal of novel research chemicals and should be adapted to comply with all applicable local,
state, and federal regulations, as well as your institution's specific environmental health and
safety (EHS) guidelines.[2][3][4] In the absence of complete data, novel compounds should be
treated as potentially hazardous.[2]

Hazard Identification and Quantitative Data

While a full SDS is unavailable, some hazard information for the sodium salt of Krp-199 has
been identified. This information is critical for safe handling and disposal.

Hazard Statement Classification Precautionary Statement

P301+P312: IF SWALLOWED:

) o Call a POISON

Harmful if swallowed Acute Toxicity, Oral ]
CENTER/doctor if you feel
unwell.
P308+P313: IF exposed or

Suspected of damaging the ] o concerned: Get medical

) Reproductive Toxicity ) )
unborn child advice/attention. P405: Store

locked up.
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This data is based on information for a related compound and should be treated as indicative
for Krp-199 in the absence of a specific SDS.

Experimental Protocol: Disposal of Krp-199 Waste

This protocol outlines a general, step-by-step procedure for the safe disposal of small
quantities of Krp-199 and contaminated materials.

1.0 Personal Protective Equipment (PPE)
1.1 Always wear appropriate PPE when handling Krp-199 waste. This includes:

» A properly fitted laboratory coat.
o Chemical-resistant gloves (inspect for integrity before use).
» Safety glasses or goggles.

2.0 Waste Segregation and Collection

2.1 Solid Waste: 2.1.1 Collect all solid waste contaminated with Krp-199, such as unused
compound, contaminated gloves, weigh boats, and paper towels, in a dedicated, sealable, and
clearly labeled hazardous waste container. 2.1.2 Do not mix this waste with non-hazardous
laboratory trash.

2.2 Liquid Waste: 2.2.1 Collect all liquid waste containing Krp-199, including solutions and
rinsates, in a sealable, chemical-resistant container (e.g., a high-density polyethylene bottle).
2.2.2 Do not pour Krp-199 solutions down the drain. 2.2.3 Ensure the liquid waste container is
compatible with the solvents used.

2.3 Sharps Waste: 2.3.1 Dispose of any sharps contaminated with Krp-199 (e.g., needles,
Pasteur pipettes, broken glassware) in a designated, puncture-resistant sharps container.

3.0 Waste Container Labeling
3.1 Label all waste containers clearly and accurately. The label must include:

e The words "Hazardous Waste".
e The full chemical name: "Krp-199 (CAS: 221164-28-9)". Avoid abbreviations or chemical
formulas.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/product/b1673780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A list of all components in the container, including solvents.

The approximate concentration or volume of each component.

The relevant hazard pictograms (e.g., health hazard, acute toxicity).

The date the waste was first added to the container (accumulation start date).
The name of the principal investigator and the laboratory location.

4.0 Storage of Waste

4.1 Store waste containers in a designated satellite accumulation area within the laboratory. 4.2
Ensure containers are kept closed at all times, except when adding waste. 4.3 Store waste in
secondary containment (e.g., a plastic tub) to contain any potential leaks. 4.4 Segregate the
Krp-199 waste from incompatible materials, such as strong oxidizing agents.

5.0 Disposal Procedure

5.1 Once the waste container is full, or if it has been in storage for an extended period, arrange
for its disposal through your institution's EHS office. 5.2 Follow your institution's specific
procedures for requesting a hazardous waste pickup. This may involve submitting a chemical
waste collection form. 5.3 Do not attempt to treat or neutralize the chemical waste unless you
are following a specifically approved and validated protocol.

Logical Workflow for Krp-199 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Krp-199.
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Caption: Workflow for the safe segregation, containment, and disposal of Krp-199 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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